Cas no 1344365-80-5 (3-(3-bromophenoxy)-2-methylpropane-1-sulfonyl chloride)

• Product Name: 3-(3-bromophenoxy)-2-methylpropane-1-sulfonyl chloride
• CAS No: 1344365-80-5
• MF: C₁₀H₁₂BrClO₃S
• MW: 327.622480392456
• CID: 6492730
• PubChem ID: 64217229
• Update Time: 2025-05-24

3-(3-bromophenoxy)-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenoxy)-2-methylpropane-1-sulfonyl chloride
• EN300-1144771
• 1344365-80-5
• AKOS013537802

• Inchi： 1S/C10H12BrClO3S/c1-8(7-16(12,13)14)6-15-10-4-2-3-9(11)5-10/h2-5,8H,6-7H2,1H3
• InChI Key： ZBTBJRYCWDTKCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC(C)CS(=O)(=O)Cl

Computed Properties

• Exact Mass: 325.93791g/mol
• Monoisotopic Mass: 325.93791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-bromophenoxy)-2-methylpropane-1-sulfonyl chloride

3-(3-Bromophenoxy)-2-Methylpropane-1-Sulfonyl Chloride: A Comprehensive Overview

3-(3-Bromophenoxy)-2-Methylpropane-1-Sulfonyl Chloride, identified by the CAS Registry Number 1344365-80-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound, belonging to the sulfonyl chloride family, is characterized by its unique structure, which includes a sulfonyl chloride group attached to a substituted propane backbone. The presence of the bromophenoxy group introduces additional reactivity and functional diversity, making it a valuable intermediate in organic synthesis.

The synthesis of 3-(3-Bromophenoxy)-2-Methylpropane-1-Sulfonyl Chloride typically involves multi-step processes, often starting from bromophenol derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The compound's stability under various reaction conditions has been extensively studied, with findings published in leading journals such as Journal of Organic Chemistry and Chemical Communications.

In terms of physical properties, this sulfonyl chloride exhibits a melting point of approximately -40°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and diethyl ether makes it highly suitable for solution-phase reactions. The compound's reactivity is primarily driven by the electron-withdrawing sulfonyl group, which activates the molecule for nucleophilic substitutions and other transformations.

3-(3-Bromophenoxy)-2-Methylpropane-1-Sulfonyl Chloride finds extensive use in the pharmaceutical industry as an intermediate for synthesizing bioactive compounds. Recent studies have highlighted its role in the development of novel kinase inhibitors, which are critical in anticancer drug discovery. Additionally, this compound serves as a key building block in the construction of advanced materials, including polymers and surfactants.

The environmental impact of this compound has also been a topic of recent research. Studies conducted by environmental chemists have shown that under aerobic conditions, it undergoes rapid hydrolysis to form sulfonic acids, which are generally considered environmentally benign. However, its potential toxicity to aquatic life necessitates careful handling and disposal procedures.

In conclusion, 3-(3-Bromophenoxy)-2-Methylpropane-1-Sulfonyl Chloride, with its unique chemical properties and diverse applications, remains a focal point in contemporary organic chemistry research. Its continued exploration promises to unlock new avenues in drug development, materials science, and sustainable chemical processes.